Cas no 4221-77-6 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, phenylmethyl ester)

• Product Name: Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, phenylmethyl ester
• CAS No: 4221-77-6
• MF: C₂₂H₂₈O₃
• MW: 340.455926895142
• CID: 1513342
• Update Time: 2024-08-23

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, phenylmethyl ester

• Inchi： 1S/C22H28O3/c1-21(2,3)17-12-16(13-18(19(17)23)22(4,5)6)20(24)25-14-15-10-8-7-9-11-15/h7-13,23H,14H2,1-6H3
• InChI Key： AHVIOVAEROUAGW-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C1=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1

Computed Properties

• Exact Mass: 340.20394

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Melting Point: 87-89 °C
• Boiling Point: 439.5±45.0 °C(Predicted)
• PSA: 46.53
• pka: 8.99±0.40(Predicted)